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Compound of Interest

Compound Name: Tricin 5-Gucoside

Cat. No.: B15545618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Tricin 5-

Glucoside (Tricin 5-O-β-D-glucopyranoside), a naturally occurring flavone glycoside. This

document is intended to serve as a valuable resource for researchers in natural product

chemistry, pharmacology, and drug development by consolidating available Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data, detailing experimental protocols, and

illustrating relevant structural and analytical workflows.

Introduction
Tricin 5-Glucoside is a derivative of the flavone tricin, found in various plant species, including

those of the Poaceae family such as Sasa kurilensis. As a member of the flavonoid class, Tricin

5-Glucoside is of interest for its potential biological activities. Accurate and detailed

spectroscopic data is paramount for its identification, characterization, and further investigation

in drug discovery and development pipelines.

Spectroscopic Data
The structural elucidation of Tricin 5-Glucoside is primarily achieved through a combination of

Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy.

Mass Spectrometry (MS)
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High-resolution mass spectrometry confirms the molecular formula of Tricin 5-Glucoside as

C₂₃H₂₄O₁₂.

Table 1: Mass Spectrometry Data for Tricin 5-Glucoside

Parameter Value Source

Molecular Formula C₂₃H₂₄O₁₂ [1]

Molecular Weight 492.43 g/mol [1]

Ionization Mode ESI (Negative) [1]

Precursor Ion [M-H]⁻ m/z 491.1277 [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed information about the chemical structure of Tricin

5-Glucoside, including the connectivity of atoms and the stereochemistry of the glycosidic

bond. A review of tricin derivatives indicates that the glucosylation at the C-5 position results in

a characteristic downfield shift of the C-4 carbonyl carbon in the ¹³C NMR spectrum.[2]

While a complete, experimentally verified and published table of all ¹H and ¹³C NMR

assignments for Tricin 5-Glucoside is not readily available in the public domain, analysis of

related compounds and general principles of flavonoid NMR spectroscopy allow for the

prediction of key spectral features. The isolation of Tricin 5-O-beta-d-glucopyranoside from

Sasa kurilensis has been reported, and its structure was determined by spectroscopic

analyses, including 1D and 2D NMR.[3][4]

Experimental Protocols
The following sections describe generalized experimental protocols for obtaining the

spectroscopic data for Tricin 5-Glucoside, based on methodologies reported for similar

flavonoid glycosides.

Sample Preparation and Isolation
Tricin 5-Glucoside is typically isolated from plant material, such as the leaves of Sasa

kurilensis, through solvent extraction and subsequent chromatographic purification.[3][4]
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Workflow for Isolation and Purification of Tricin 5-Glucoside
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Plant Material (e.g., Sasa kurilensis leaves) Solvent Extraction
(e.g., with hot water or methanol) Filtration Concentration

(under reduced pressure) Crude Extract Column Chromatography
(e.g., Diaion HP-20, Silica Gel) Fraction Collection Preparative HPLC Pure Tricin 5-Glucoside

Sample Preparation

Instrumentation

Data Analysis

Pure Tricin 5-Glucoside

Dissolution in Solvent

Liquid Chromatography

Electrospray Ionization

Mass Analyzer (e.g., QTOF)

Raw Mass Spectrum

Accurate Mass Determination MS/MS Fragmentation Analysis

Molecular Formula Generation Structure Confirmation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylpropanoid Pathway

Flavonoid Biosynthesis

Phenylalanine

Monolignols
(p-coumaryl, coniferyl, sinapyl alcohols)

Lignin Polymer

Polymerization

Tricin

Nucleation Site

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545618?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

